Cas no 83622-03-1 (4-(N,N-dimethyl-beta-alanyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one)

• Product name: 4-(N,N-dimethyl-beta-alanyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one
• CAS No: 83622-03-1
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 1810826
• PubChem ID: 3068590

4-(N,N-dimethyl-beta-alanyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-dimethyl-beta-alanyl)-1,3-dimethyl-4,9-dihydropyrrolo[3,2-b][1,5]benzodiazepin-10(1H)-one
• 10-[3-(dimethylamino)propanoyl]-1,3-dimethyl-5H-pyrrolo[2,3-c][1,5]benzodiazepin-4-one
• DTXSID80232463
• Pyrrolo(3,2-b)(1,5)benzodiazepin-10(1H)-one, 4,9-dihydro-1,3-dimethyl-4- (3-(dimethylamino)-1-oxopropyl)-
• 83622-03-1
• 1,3-Dimethyl-4-(3-dimethylaminopropionyl)-1,4,9,10-benzodiazepin-10(1H)-one
• SCHEMBL10970477

• Inchi： InChI=1S/C18H22N4O2/c1-12-11-21(4)17-16(12)22(15(23)9-10-20(2)3)14-8-6-5-7-13(14)19-18(17)24/h5-8,11H,9-10H2,1-4H3,(H,19,24)
• InChI Key： AKWRYCHGAVNVQC-UHFFFAOYSA-N
• SMILES： CC1=CN(C2=C1N(C3=CC=CC=C3NC2=O)C(=O)CCN(C)C)C

Computed Properties

• Exact Mass: 326.174
• Monoisotopic Mass: 326.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 501°C at 760 mmHg
• Flash Point: 256.8°C
• Refractive Index: 1.625